Cas no 327-19-5 (5-Nitro-2-(trifluoromethyl)-1H-benzimidazole)

5-Nitro-2-(trifluoromethyl)-1H-benzimidazole structure
327-19-5 structure
Product Name:5-Nitro-2-(trifluoromethyl)-1H-benzimidazole
CAS No:327-19-5
MF:C8H4F3N3O2
MW:231.131471633911
MDL:MFCD00453585
CID:36857
PubChem ID:67595
Update Time:2025-04-18

5-Nitro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-2-(trifluoromethyl)-1H-benzo[d]imidazole
    • 5-Nitro-2-trifluoromethyl-1H-benzoimidazole
    • 5-nitro-2-(trifluoromethyl)-1H-benzimidazole
    • 5-NITRO-2-TRIFLUOROMETHYLBENZIMIDAZOLE
    • BP-10543
    • A5775
    • EN300-24061
    • AB01326510-02
    • AF-407/34872021
    • NCGC00332258-01
    • 6-Nitro-2-(trifluoromethyl)-1H-benzo[d]imidazole
    • InChI=1/C8H4F3N3O2/c9-8(10,11)7-12-5-2-1-4(14(15)16)3-6(5)13-7/h1-3H,(H,12,13
    • SCHEMBL5423878
    • Z168876624
    • FT-0631957
    • DTXSID50186363
    • 6-Nitro-2-trifluoromethyl-1H-benzoimidazole
    • MFCD00453585
    • J-018859
    • AKOS000540968
    • 5-Nitro-2-(trifluoromethyl)benzimidazole
    • AS-5600
    • 1H-Benzimidazole, 5-nitro-2-(trifluoromethyl)-
    • Benzimidazole, 5-nitro-2-(trifluoromethyl)-
    • AKOS001216795
    • 5-nitro-2-(trifluoromethyl)-1H-1,3-benzodiazole
    • 327-19-5
    • 2-trifluoromethyl-5-nitrobenzimidazole
    • CS-0079603
    • 2-trifluromethyl-5-nitrobenzimidazole
    • 6-nitro-2-(trifluoromethyl)-1h-benzimidazole
    • 2-CF3-5-NO2 benzimadazole
    • G73002
    • ALBB-013494
    • 1H-Benzimidazole, 6-nitro-2-(trifluoromethyl)-
    • DB-048253
    • XH0021
    • STK365925
    • 5-Nitro-2-(trifluoromethyl)-1H-benzimidazole
    • MDL： MFCD00453585
    • Inchi： 1S/C8H4F3N3O2/c9-8(10,11)7-12-5-2-1-4(14(15)16)3-6(5)13-7/h1-3H,(H,12,13)
    • InChI Key： FEJRBJIEEALTTL-UHFFFAOYSA-N
    • SMILES： FC(C1=NC2C=CC(=CC=2N1)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 231.02600
  • Monoisotopic Mass: 231.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.5A^2

Experimental Properties

  • Density: 1.6±0.1 g/cm3
  • Melting Point: 154-156°C
  • Boiling Point: 363.2±42.0 °C at 760 mmHg
  • Flash Point: 173.5±27.9 °C
  • Refractive Index: 1.434
  • PSA: 74.50000
  • LogP: 3.01310
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Nitro-2-(trifluoromethyl)-1H-benzimidazole Security Information

5-Nitro-2-(trifluoromethyl)-1H-benzimidazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Nitro-2-(trifluoromethyl)-1H-benzimidazole Pricemore >>

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5-Nitro-2-(trifluoromethyl)-1H-benzimidazole Related Literature

  • 1. Reactions in strongly basic media. Part V. The kinetics and mechanism of the alkaline hydrolysis of substituted 2-alkoxytropones
    K. Bowden,M. J. Price J. Chem. Soc. B 1971 1784
  • 2. Facilitation of the substitution reactions of triangular platinum cluster compounds and the structural characterisations of [Pt3(μ-SO2)3{P(C6H11)3}3] and [NEt4][Pt3(μ-Br)(μ-SO2)2{P(C6H11)3}3] by single-crystal X-ray techniques
    Simon G. Bott,Malcolm F. Hallam,Osayi J. Ezomo,D. Michael P. Mingos,Ian D. Williams J. Chem. Soc. Dalton Trans. 1988 1461
  • 3. Chiral oxabicyclic systems from ribonolactone
    Michael G. B. Drew,John Mann,Alison Thomas J. Chem. Soc. Perkin Trans. 1 1986 2279

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